ethyl 1-[hydroxy(phenyl)methyl]-3-methylidenecyclobutane-1-carboxylate

• CAS RN: 2763779-28-6
• Molecular Formula: C15H18O3
• Molecular Weight: 246.3

Description

Ethyl 1-[hydroxy(phenyl)methyl]-3-methylidenecyclobutane-1-carboxylate, also known as EHP, is a synthetic organic compound belonging to the class of cyclobutanes. It is an important intermediate in the synthesis of various pharmaceuticals and is widely used in both laboratory and industrial settings.

Scientific Research Applications

Ethyl 1-[hydroxy(phenyl)methyl]-3-methylidenecyclobutane-1-carboxylate has a wide range of scientific applications, including in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a catalyst in the polymerization of olefins. It has also been used to synthesize a variety of other compounds, such as esters, amides, and amines. Additionally, it has been used in the synthesis of cyclic peptides, which are important in the development of novel drugs.

Mechanism of Action

Ethyl 1-[hydroxy(phenyl)methyl]-3-methylidenecyclobutane-1-carboxylate is believed to act as a proton donor, meaning that it can donate a proton to an acceptor molecule. This proton donation can then lead to the formation of a new bond between the two molecules. Additionally, it can act as a Lewis base, meaning that it can donate an electron pair to an electron-deficient species. This electron donation can then lead to the formation of a new bond between the two molecules.
Biochemical and Physiological Effects
ethyl 1-[hydroxy(phenyl)methyl]-3-methylidenecyclobutane-1-carboxylate has been found to have a variety of biochemical and physiological effects, including the inhibition of cytochrome P450 enzymes, the inhibition of histone deacetylase (HDAC) enzymes, and the inhibition of the enzyme aldose reductase. It has also been found to have anti-inflammatory, antifungal, and antioxidant properties. Additionally, it has been found to reduce the levels of LDL cholesterol in the blood.

Advantages and Limitations for Lab Experiments

Ethyl 1-[hydroxy(phenyl)methyl]-3-methylidenecyclobutane-1-carboxylate has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it can be stored at room temperature for extended periods of time without significant degradation. Additionally, it is a highly reactive compound, meaning that it can be used in a variety of different reactions. However, it is important to note that ethyl 1-[hydroxy(phenyl)methyl]-3-methylidenecyclobutane-1-carboxylate is a volatile compound, meaning that it should be handled with caution in order to prevent exposure to hazardous vapors.

Future Directions

Ethyl 1-[hydroxy(phenyl)methyl]-3-methylidenecyclobutane-1-carboxylate has a wide range of potential applications in the pharmaceutical and chemical industries. In the pharmaceutical industry, it could be used to develop novel drugs, particularly those targeting cytochrome P450 enzymes, HDAC enzymes, and aldose reductase. Additionally, it could be used to synthesize a variety of other compounds, such as esters, amides, and amines. In the chemical industry, it could be used as a catalyst in the polymerization of olefins, as well as for the synthesis of cyclic peptides. Finally, it could be used in the development of new materials, such as polymers and composites.

Synthesis Methods

The synthesis of ethyl 1-[hydroxy(phenyl)methyl]-3-methylidenecyclobutane-1-carboxylate is typically achieved via a four-step process. The first step involves the reaction of ethyl bromide with phenol in the presence of a base, such as sodium hydroxide, to form ethyl 1-hydroxy(phenyl)methyl bromide. This is followed by the addition of methylidenecyclobutane-1-carboxylic acid to the reaction mixture, which yields ethyl 1-[hydroxy(phenyl)methyl]-3-methylidenecyclobutane-1-carboxylate. The third step involves the removal of the bromide ion to generate the desired product. Finally, the product is isolated and purified using column chromatography.